Cas no 55759-12-1 (2-Butene-1,4-diol, dibenzoate, (2Z)-)

• Product Name: 2-Butene-1,4-diol, dibenzoate, (2Z)-
• CAS No: 55759-12-1
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 350969
• Update Time: 2024-03-02

2-Butene-1,4-diol, dibenzoate, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diol, dibenzoate, (2Z)-
• benzoic acid,but-2-ene-1,4-diol
• 2-Butene-1,4-diol, 1,4-dibenzoate, (2Z)-

• Inchi： 1S/C18H16O4/c19-17(15-9-3-1-4-10-15)21-13-7-8-14-22-18(20)16-11-5-2-6-12-16/h1-12H,13-14H2/b8-7-
• InChI Key： NHXWRJSADJMRDM-FPLPWBNLSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)/C=C\COC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 332.126

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Melting Point: 67 °C
• Boiling Point: 435.8±33.0 °C(Predicted)
• PSA: 115.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters